Cas no 91815-15-5 (Ceftaroline Fosamil Impurity 38)

Ceftaroline Fosamil Impurity 38 structure
91815-15-5 structure
Product Name:Ceftaroline Fosamil Impurity 38
CAS No:91815-15-5
MF:C6H8N4O3S
MW:216.217719078064
CID:6779759
PubChem ID:73012303
Update Time:2024-04-15

Ceftaroline Fosamil Impurity 38 Chemical and Physical Properties

Names and Identifiers

    • BCP08973
    • 75028-24-9
    • 91815-15-5
    • 2-(5-amino-l,2,4-thiadiazol-3-yl)-(Z)-2-ethoxyiminoacetic acid
    • SCHEMBL3833502
    • (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-ethoxyiminoacetic acid
    • NS00077530
    • (E)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(ethoxyimino)acetic acid
    • 2-ethylbutyricanhydride
    • (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-(ethoxyimino)acetic acid
    • UFTDZEXQFNFPFR-OQFOIZHKSA-N
    • Ceftaroline Fosamil Impurity 38
    • Inchi: 1S/C6H8N4O3S/c1-2-13-9-3(5(11)12)4-8-6(7)14-10-4/h2H2,1H3,(H,11,12)(H2,7,8,10)/b9-3+
    • InChI Key: UFTDZEXQFNFPFR-YCRREMRBSA-N
    • SMILES: S1C(N)=NC(/C(/C(=O)O)=N\OCC)=N1

Computed Properties

  • Exact Mass: 216.03171130g/mol
  • Monoisotopic Mass: 216.03171130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 139Ų
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